N-(2,3-dichlorophenyl)-2-(2-ethoxy-4-formylphenoxy)acetamide

• IUPAC Name: N-(2,3-dichlorophenyl)-2-(2-ethoxy-4-formylphenoxy)acetamide
• InChI: InChI=1S/C17H15Cl2NO4/c1-2-23-15-8-11(9-21)6-7-14(15)24-10-16(22)20-13-5-3-4-12(18)17(13)19/h3-9H,2,10H2,1H3,(H,20,22)
• InChI Key: TXJOAQSBOHZYRV-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=CC(=C1)C=O)OCC(=O)NC2=C(C(=CC=C2)Cl)Cl
• Molecular Formula: C17H15Cl2NO4
• Molecular Weight: 368.2 g/mol

Description

N-(2,3-dichlorophenyl)-2-(2-ethoxy-4-formylphenoxy)acetamide, also known as diclofop-methyl, is a herbicide that is widely used in agriculture to control annual and perennial grasses. It belongs to the class of aryloxyphenoxypropionate herbicides, which are known for their selective activity against grasses. Diclofop-methyl has been extensively studied for its synthesis, mechanism of action, and biochemical and physiological effects.

Mechanism of Action

Diclofop-methyl acts by inhibiting the activity of the enzyme acetyl-CoA carboxylase (ACC), which is involved in fatty acid synthesis in plants. By inhibiting ACC, N-(2,3-dichlorophenyl)-2-(2-ethoxy-4-formylphenoxy)acetamidehyl disrupts the normal growth and development of grasses, leading to their eventual death. The selective activity of N-(2,3-dichlorophenyl)-2-(2-ethoxy-4-formylphenoxy)acetamidehyl for grasses is due to the fact that the ACC enzyme in these plants is more sensitive to inhibition by the herbicide than in other plants.
Biochemical and Physiological Effects
Diclofop-methyl has been shown to have a number of biochemical and physiological effects on plants. These include inhibition of fatty acid synthesis, disruption of cell membrane function, and interference with the normal functioning of photosynthesis and respiration. In addition, N-(2,3-dichlorophenyl)-2-(2-ethoxy-4-formylphenoxy)acetamidehyl has been shown to induce oxidative stress in plants, leading to the accumulation of reactive oxygen species and damage to cellular structures.

Advantages and Limitations for Lab Experiments

Diclofop-methyl has several advantages for use in laboratory experiments. It is highly selective for grasses, making it useful for studying the effects of herbicides on this group of plants. It is also relatively stable and easy to handle, making it a convenient choice for many experiments. However, N-(2,3-dichlorophenyl)-2-(2-ethoxy-4-formylphenoxy)acetamidehyl also has some limitations. It is toxic to some non-target organisms, and its use in the field can lead to environmental contamination. In addition, its effects on plants can be influenced by a number of factors, including temperature, humidity, and soil conditions.

Future Directions

There are several future directions for research on N-(2,3-dichlorophenyl)-2-(2-ethoxy-4-formylphenoxy)acetamidehyl. One area of interest is the development of new herbicides that are more selective and less toxic than N-(2,3-dichlorophenyl)-2-(2-ethoxy-4-formylphenoxy)acetamidehyl. Another area of research is the study of the molecular mechanisms underlying the herbicidal activity of N-(2,3-dichlorophenyl)-2-(2-ethoxy-4-formylphenoxy)acetamidehyl. This could lead to the development of new herbicides with novel modes of action. Finally, there is a need for more research on the environmental impact of N-(2,3-dichlorophenyl)-2-(2-ethoxy-4-formylphenoxy)acetamidehyl and other herbicides, particularly in relation to their effects on non-target organisms and the long-term sustainability of agricultural practices.

Scientific Research Applications

Diclofop-methyl has been widely used in scientific research to study the mechanism of action of herbicides and the physiology of plants. It is particularly useful for studying the effects of herbicides on grasses, as it is selective for this group of plants. Diclofop-methyl has been used in studies on the uptake, translocation, and metabolism of herbicides in plants, as well as their effects on photosynthesis and respiration.